molecular formula C15H18N2O2S B8629349 N-(4-Amino-2,6-dimethyl-phenyl)-4-methyl-benzenesulfonamide

N-(4-Amino-2,6-dimethyl-phenyl)-4-methyl-benzenesulfonamide

Cat. No.: B8629349
M. Wt: 290.4 g/mol
InChI Key: OLYYBTQUYQJIAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-Amino-2,6-dimethyl-phenyl)-4-methyl-benzenesulfonamide is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18N2O2S

Molecular Weight

290.4 g/mol

IUPAC Name

N-(4-amino-2,6-dimethylphenyl)-4-methylbenzenesulfonamide

InChI

InChI=1S/C15H18N2O2S/c1-10-4-6-14(7-5-10)20(18,19)17-15-11(2)8-13(16)9-12(15)3/h4-9,17H,16H2,1-3H3

InChI Key

OLYYBTQUYQJIAW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2C)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium dithionite (772 mg) in water (6 mL) was added to a solution of N-(2,6-diethyl-4-nitro-phenyl)-4-methyl-benzenesulfonamide (309 mg) in tetrahydrofuran (6 mL) and the resulting mixture was stirred at 50° C. for 20 hours. After cooling, the water was saturated with potassium carbonate and extracted with ethyl acetate (2×10 mL). The combined organic phases were dried over sodium sulfate, concentrated in vacuo and purified by flash chromatography to furnish 70 mg (25%) of the title compound as a off-white solid. The product was used directly in the following reaction without spectral characterization.
Quantity
772 mg
Type
reactant
Reaction Step One
Quantity
309 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
25%

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